![molecular formula C8H5ClN2O2 B189128 5-Chloro-1H-indole-2,3-dione 3-oxime CAS No. 85124-16-9](/img/structure/B189128.png)
5-Chloro-1H-indole-2,3-dione 3-oxime
Overview
Description
“5-Chloro-1H-indole-2,3-dione 3-oxime”, also known as 5-Chloroisatin, is a chemical compound with the empirical formula C8H4ClNO2 . It is a derivative of Isatin, which is a synthetically versatile molecule that has led to an array of derivatives displaying a broad spectrum of biological properties .
Synthesis Analysis
5-Chloroisatin reacts with substituted 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones to yield Schiff bases . A series of 5-chloro-indole-2-carboxylate and pyrrolo [3,4-b]indol-3-one was synthesized and structurally characterized using various spectroscopic methods .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a number of properties. It has a molecular weight of 181.58 and its molecular formula is C8H4ClNO2 . The structure also includes a number of freely rotating bonds and H bond acceptors .
Physical And Chemical Properties Analysis
“this compound” has a number of physical and chemical properties. It has a density of 1.4±0.1 g/cm3, a boiling point of 435.3±55.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . It also has a molar refractivity of 61.2±0.3 cm3 and a polar surface area of 54 Å2 .
Scientific Research Applications
5-Chloro-1H-indole-2,3-dione 3-oxime has found use in a wide range of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including indole derivatives, heterocyclic compounds, and polycyclic aromatic compounds. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and anti-tumor agents. Additionally, this compound has been used in the synthesis of biodegradable polymers, which can be used for a variety of biomedical applications.
Mechanism of Action
Target of Action
It’s known that indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes that result in their various biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities . These pathways can lead to various downstream effects, contributing to the compound’s overall biological activity.
Result of Action
Given the broad range of biological activities associated with indole derivatives, it can be inferred that the compound’s action would result in a variety of molecular and cellular effects .
Advantages and Limitations for Lab Experiments
The main advantages of using 5-Chloro-1H-indole-2,3-dione 3-oxime in lab experiments are its low cost, ease of synthesis, and wide range of applications. Additionally, it is relatively stable and non-toxic, making it a safe reagent to use in the laboratory. However, there are some limitations to using this compound in lab experiments. It is not very soluble in organic solvents, making it difficult to use in certain types of reactions. Additionally, the mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in certain experiments.
Future Directions
There are many potential future directions for research on 5-Chloro-1H-indole-2,3-dione 3-oxime. Further research is needed to better understand its mechanism of action and the biochemical and physiological effects of the compound. Additionally, research is needed to develop new synthetic methods for the synthesis of this compound and to explore its potential applications in the synthesis of pharmaceuticals and biodegradable polymers. Furthermore, research is needed to explore the potential use of this compound as an antimicrobial agent and to investigate its potential use in the treatment of various diseases. Finally, research is needed to explore the potential of this compound as an antioxidant and free radical scavenger.
Synthesis Methods
5-Chloro-1H-indole-2,3-dione 3-oxime can be synthesized by a two-step process. The first step involves the reaction of 5-chloroindole with aqueous sodium hydroxide to form 5-chloroindole-3-carboxylic acid. The second step is the reaction of the 5-chloroindole-3-carboxylic acid with hydroxylamine hydrochloride to form this compound. This synthesis method is simple, cost-effective, and does not require the use of hazardous chemicals.
Properties
IUPAC Name |
5-chloro-3-nitroso-1H-indol-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c9-4-1-2-6-5(3-4)7(11-13)8(12)10-6/h1-3,10,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEMCVLHZEIKIKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=C(N2)O)N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70234259 | |
Record name | 1H-Indole-2,3-dione, 5-chloro-, 3-oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70234259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
85124-16-9 | |
Record name | 1H-Indole-2,3-dione, 5-chloro-, 3-oxime | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085124169 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Indole-2,3-dione, 5-chloro-, 3-oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70234259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloro-1H-indole-2,3-dione 3-oxime | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.077.879 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-Chloro-1H-indole-2,3-dione 3-oxime | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5VP3J7SZU3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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